Cas no 2229238-44-0 (4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione)

• Product Name: 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione
• CAS No: 2229238-44-0
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 6219697
• PubChem ID: 165858234
• Update Time: 2025-07-25

4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione
• EN300-1943024
• 2229238-44-0
• 4-[4-(trifluoromethyl)pyridin-3-yl]oxane-2,6-dione

• Inchi： 1S/C11H8F3NO3/c12-11(13,14)8-1-2-15-5-7(8)6-3-9(16)18-10(17)4-6/h1-2,5-6H,3-4H2
• InChI Key： GHHPZBYRSJDDLV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1CC(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 259.04562760g/mol
• Monoisotopic Mass: 259.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.3Ų

Additional information on 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione

Introduction to 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione (CAS No: 2229238-44-0)

4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione (CAS No: 2229238-44-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, featuring a trifluoromethyl-substituted pyridine ring interconnected with a dioxane moiety, imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The compound’s molecular structure, characterized by the presence of two carbonyl groups at the 2 and 6 positions of the pyridine ring, contributes to its reactivity and potential utility in synthetic chemistry. The trifluoromethyl group, a key feature of this molecule, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made such compounds increasingly valuable in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in research focused on exploiting the benefits of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation. The dioxane ring in 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione further contributes to its structural complexity and versatility, enabling diverse functionalization strategies that can be tailored for specific biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of the pyridine core and the dioxane scaffold provides a versatile platform for further derivatization, allowing chemists to explore new chemical spaces for drug discovery. Recent studies have demonstrated the utility of related compounds in developing inhibitors for enzymes involved in cancer metabolism and inflammatory pathways. The electron-withdrawing nature of the carbonyl groups and the electron-donating effect of the trifluoromethyl group create a delicate balance that can modulate receptor interactions.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in active pharmaceutical ingredients (APIs). Pyridine derivatives are particularly well-represented in this category, with many approved drugs featuring this motif. The introduction of additional functional groups, such as those present in 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione, can lead to novel pharmacological effects that may not be achievable with simpler structures.

From a synthetic perspective, this compound presents an intriguing challenge due to its complex architecture. However, advances in organic synthesis have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient assembly of intricate heterocyclic systems. These methodologies are crucial for accessing derivatives of 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione that exhibit enhanced biological activity.

The potential therapeutic applications of this compound are broad and span multiple disease areas. For instance, researchers have explored its utility as a precursor for kinase inhibitors, which are critical targets in oncology research. The trifluoromethyl group’s ability to improve binding interactions with protein targets makes it an attractive feature for designing potent and selective kinase modulators. Additionally, the dioxane ring’s flexibility allows for conformational adjustments that can optimize drug-receptor interactions.

Infectious disease research has also benefited from the use of fluorinated heterocycles. Compounds with similar structural motifs have been investigated as potential antiviral and antibacterial agents. The metabolic stability conferred by fluorine substitution ensures that these drugs remain active within biological systems longer than their non-fluorinated counterparts. This characteristic is particularly important for treatments requiring prolonged efficacy.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinities and mechanistic properties of 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione derivatives before experimental validation. These simulations help guide synthetic efforts by identifying optimal modifications that can enhance biological activity while minimizing off-target effects.

Recent advancements in green chemistry have also influenced the development methodologies for such compounds. Sustainable synthetic routes that minimize waste generation and energy consumption are becoming increasingly important as regulatory pressures on environmental impact grow. Innovations such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods.

The integration of machine learning into drug discovery workflows has further accelerated the identification of promising candidates like 4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione. By analyzing vast datasets containing chemical structures and biological activity information, algorithms can predict which modifications are most likely to yield effective therapeutics. This data-driven approach complements traditional experimental screening by providing rapid insights into molecular optimization strategies.

Future directions in research may focus on exploring new synthetic pathways that enable greater access to derivatives of this compound while maintaining high levels of purity and yield. Additionally, investigating its behavior under different physiological conditions will be crucial for understanding its potential as a lead molecule or intermediate in larger synthetic schemes.

In conclusion,4-4-(trifluoromethyl)pyridin-3-yloxane-2,6-dione (CAS No: 2229238-44-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications across multiple therapeutic areas. Its continued study promises to yield valuable insights into new drug development strategies while reinforcing the importance of innovative synthetic methodologies.